Cas no 131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-)

• Product Name: Adenosine, 2-(2-ethylbutoxy)-
• CAS No: 131933-26-1
• MF: C₁₆H₂₅N₅O₅
• MW: 367.400203466415
• CID: 1229470
• Update Time: 2024-08-04

Adenosine, 2-(2-ethylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(2-ethylbutoxy)-
• Adenosine, 2-(2-ethylbutoxy)- (9CI)

• Inchi： 1S/C16H25N5O5/c1-3-8(4-2)6-25-16-19-13(17)10-14(20-16)21(7-18-10)15-12(24)11(23)9(5-22)26-15/h7-9,11-12,15,22-24H,3-6H2,1-2H3,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
• InChI Key： NTYPVNGUVMSVFV-SDBHATRESA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCC(CC)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 367.18575

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Melting Point: 93-95 °C
• Boiling Point: 676.4±65.0 °C(Predicted)
• PSA: 148.77
• pka: 13.06±0.70(Predicted)